Cas no 3393-72-4 (8-Quinolinamine,3,4-dimethyl-)

• Product Name: 8-Quinolinamine,3,4-dimethyl-
• CAS No: 3393-72-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 312375
• PubChem ID: 76928
• Update Time: 2025-04-19

8-Quinolinamine,3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine,3,4-dimethyl-
• 3,4-Dimethyl-8-aminoquinoline
• 3,4-dimethylquinolin-8-amine
• 8-Amino-3,4-dimethylquinoline
• EINECS 222-239-1
• UNII-Y8DT9MJ8LJ
• DTXSID2063008
• A6163
• 8-Quinolinamine, 3,4-dimethyl-
• NS00029577
• Y8DT9MJ8LJ
• Quinoline, 8-amino-3,4-dimethyl-
• 3393-72-4

• Inchi： 1S/C11H12N2/c1-7-6-13-11-9(8(7)2)4-3-5-10(11)12/h3-6H,12H2,1-2H3
• InChI Key： ZFENFGROVBOJMF-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(C)=C2C=CC=C(C=12)N

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Density: 1.136
• Boiling Point: 355.2°Cat760mmHg
• Flash Point: 195.8°C
• Refractive Index: 1.661
• PSA: 38.91